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Compound of Interest

Compound Name:
N-(4-bromophenyl)-3-

phenylpropanamide

Cat. No.: B032112 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential safety and logistical information

for the handling of N-(4-bromophenyl)-3-phenylpropanamide (CAS: 316146-27-7), including

detailed operational and disposal plans. Adherence to these guidelines is critical to minimize

risks and ensure regulatory compliance.

Chemical Identifier and Properties

Property Value

CAS Number 316146-27-7

Molecular Formula C15H14BrNO

Molecular Weight 304.18 g/mol

Physical State Solid, white to yellow powder or crystals.[1][2]

Boiling Point 473.2°C at 760 mmHg.[1]

Density 1.408 g/cm³[1]

Storage
Room temperature, in a dry, tightly sealed

container.[2][3]
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Hazard Identification and Personal Protective Equipment
(PPE)
N-(4-bromophenyl)-3-phenylpropanamide is classified as harmful if swallowed and may

cause skin, eye, and respiratory irritation.[4][5] The appropriate selection and use of Personal

Protective Equipment (PPE) are the first line of defense against exposure.

Recommended Personal Protective Equipment

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[6][7]
To prevent skin contact.[1]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[7][8]

To protect eyes from dust

particles and splashes.

Skin and Body Protection Laboratory coat.[7]
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[5][9] If ventilation is

inadequate, a NIOSH-

approved respirator for organic

vapors and particulates is

recommended.

To prevent inhalation of dust.

Operational Plan for Safe Handling
A systematic approach to handling N-(4-bromophenyl)-3-phenylpropanamide from receipt to

disposal is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Procedure:

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Verify that the label matches the product ordered.
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Storage: Store the container in a cool, dry, well-ventilated area away from incompatible

materials.[9][10] Keep the container tightly closed when not in use.[10]

Preparation for Use: Before handling, ensure that the designated work area, typically a

chemical fume hood, is clean and uncluttered.[9] Confirm that all necessary PPE is available

and in good condition.

Weighing and Dispensing: Conduct all weighing and dispensing operations within a chemical

fume hood to minimize inhalation exposure.[9] Use appropriate tools (e.g., spatulas) to

handle the solid material. Avoid generating dust.

Experimental Use: When using the compound in experiments, maintain good laboratory

practices. Avoid contact with skin and eyes.[11]

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate solvent and cleaning agent. Wash hands thoroughly with soap and water.[1]

Spill Response: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a designated, labeled waste container.[11] For larger spills,

evacuate the area and follow emergency procedures.

Disposal Plan
As a halogenated organic compound, N-(4-bromophenyl)-3-phenylpropanamide requires

specific disposal procedures to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Disposal:

Waste Container: Collect all waste containing N-(4-bromophenyl)-3-phenylpropanamide in

a clearly labeled, sealed container designated for halogenated organic waste.[12][13]

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name,

and the approximate quantity.[12]

Segregation: Do not mix halogenated waste with non-halogenated organic waste or other

incompatible waste streams such as acids, bases, or heavy metals.[12][13][14]
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Disposal Request: Once the waste container is full, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[12]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations for handling N-(4-
bromophenyl)-3-phenylpropanamide.
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Workflow for Safe Handling of N-(4-bromophenyl)-3-phenylpropanamide
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Caption: Safe handling workflow for N-(4-bromophenyl)-3-phenylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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